Cas no 21855-43-6 (2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester)

2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester structure
21855-43-6 structure
Product Name:2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester
CAS No:21855-43-6
MF:C10H14O4
MW:198.215763568878
CID:1409229
PubChem ID:4428207
Update Time:2025-04-20

2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1-carboxylic acid, 2-hydroxy-6-methyl-4-oxo-, ethyl ester
    • SCHEMBL8080618
    • ethyl 4-hydroxy-6-methyl-2-oxocyclohex-3-enecarboxylate
    • SCHEMBL13248669
    • Ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate
    • Ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohe xene-1-carboxylate,98%
    • DB-054995
    • Ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate, 98%
    • 21855-43-6
    • ethyl 2-hydroxy-6-methyl-4-oxocyclohex-2-ene-1-carboxylate
    • AKOS015916177
    • 67174-68-9
    • Inchi: 1S/C10H14O4/c1-3-14-10(13)9-6(2)4-7(11)5-8(9)12/h5-6,9,12H,3-4H2,1-2H3
    • InChI Key: IKNXYQZPKRVKHN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(=CC(CC1C)=O)O)=O

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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